N-(3-chloro-4-methoxyphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride

Specification

• CAS No.: 1179497-66-5
• Molecular Formula: C18H24Cl2N6O
• Molecular Weight: 411.33
• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-4,6-dipyrrolidin-1-yl-1,3,5-triazin-2-amine;hydrochloride
• Standard InChI: InChI=1S/C18H23ClN6O.ClH/c1-26-15-7-6-13(12-14(15)19)20-16-21-17(24-8-2-3-9-24)23-18(22-16)25-10-4-5-11-25;/h6-7,12H,2-5,8-11H2,1H3,(H,20,21,22,23);1H
• Standard InChI Key: VXXRIBJHRHQBDZ-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)NC2=NC(=NC(=N2)N3CCCC3)N4CCCC4)Cl.Cl

Introduction

N-(3-chloro-4-methoxyphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride is a complex organic compound with a specific chemical structure. It belongs to the class of triazine derivatives, which are known for their diverse biological activities and applications in pharmaceuticals and agrochemicals. This compound is particularly notable for its incorporation of pyrrolidine rings and a chloro-methoxyphenyl group, which can influence its chemical and biological properties.

Chemical Formula and Molecular Weight

• Chemical Formula: C18H24Cl2N6O

• Molecular Weight: 411.3288 g/mol

Structural Components

• The compound contains a 1,3,5-triazine core, which is substituted with a 3-chloro-4-methoxyphenyl group at the 2-position.

• It also features two pyrrolidin-1-yl groups attached at the 4 and 6 positions of the triazine ring.

• The hydrochloride salt form indicates the presence of a hydrochloric acid counterion, which can affect the compound's solubility and stability.

Synthesis and Availability

The synthesis of N-(3-chloro-4-methoxyphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride typically involves multi-step organic reactions, including nucleophilic substitution and condensation reactions. The compound is available for research purposes from various chemical suppliers, such as A2B Chem and other specialized chemical distributors.

Research Findings and Future Directions

Given the limited availability of specific research findings on this compound, further studies are needed to explore its pharmacological profile, including its efficacy, safety, and potential therapeutic applications. Such investigations would typically involve in vitro assays to assess its activity against specific biological targets, followed by in vivo studies to evaluate its pharmacokinetics and pharmacodynamics.